Cas no 817554-69-1 (ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate)
817554-69-1 structure
Product Name:ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
CAS No:817554-69-1
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD28956051
CID:715578
PubChem ID:45115923
Update Time:2025-04-19
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 3-methyl-,ethyl ester, (3S)-
- L-Proline, 3-methyl-, ethyl ester, (3S)- (9CI)
- ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
- (2S,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester
- Ethyl (3S)-3-methyl-L-prolinate
- SCHEMBL4472058
- YJXMGRSSLHPGTO-BQBZGAKWSA-N
- ethyl(3s)-3-methyl-l-prolinate
- (2S,3S)-Ethyl 3-methylpyrrolidine-2-carboxylate
- 817554-69-1
- (2S,3S)-Ethyl3-methylpyrrolidine-2-carboxylate
-
- MDL: MFCD28956051
- Inchi: 1S/C8H15NO2/c1-3-11-8(10)7-6(2)4-5-9-7/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
- InChI Key: YJXMGRSSLHPGTO-BQBZGAKWSA-N
- SMILES: O(CC)C([C@@H]1[C@@H](C)CCN1)=O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-100mg |
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-250mg |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566121-1g |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-100.0mg |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-250.0mg |
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ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate |
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| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA3190-1.0g |
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate |
817554-69-1 | 95% | 1.0g |
¥9603.0000 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R1193-1g |
(2S,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester |
817554-69-1 | 97% | 1g |
¥16438.61 | 2024-04-16 |
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:817554-69-1)ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
Order Number:A1091260
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:03
Price ($):1280.0
Email:sales@amadischem.com
ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817554-69-1)ethyl (2S,3S)-3-methylpyrrolidine-2-carboxylate
Purity:99%
Quantity:1g
Price ($):1280.0